5'-methyl-1-[1-(2-thienyl)ethyl]-1H,3'H-2,4'-biimidazole

• IUPAC Name: 2-(5-methyl-1H-imidazol-4-yl)-1-(1-thiophen-2-ylethyl)imidazole
• InChI: InChI=1S/C13H14N4S/c1-9-12(16-8-15-9)13-14-5-6-17(13)10(2)11-4-3-7-18-11/h3-8,10H,1-2H3,(H,15,16)
• InChI Key: AUOHXXHUYZCTGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN1)C2=NC=CN2C(C)C3=CC=CS3
• Molecular Formula: C13H14N4S
• Molecular Weight: 258.34 g/mol

Description

The compound “5’-methyl-1-[1-(2-thienyl)ethyl]-1H,3’H-2,4’-biimidazole” is a complex organic molecule. It contains a biimidazole group, which is a type of heterocycle that consists of two imidazole rings fused together. The imidazole ring is a five-membered ring with two non-adjacent nitrogen atoms. The compound also contains a thienyl group, which is a sulfur-containing heterocycle, and a methyl group, which is a common alkyl group in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The biimidazole group would likely contribute to the rigidity of the molecule, while the thienyl and methyl groups could influence its reactivity and physical properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the biimidazole and thienyl groups could potentially make this compound relatively polar, which would influence its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal applications, its mechanism of action would depend on how it interacts with biological targets in the body.